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Compound of Interest

Compound Name:
4-Chloro-3-

methylbenzo[b]thiophene

Cat. No.: B14066650

Get Quote

Executive Summary & Chemical Profile
4-Chloro-3-methylbenzo[b]thiophene is a specialized organosulfur/organochlorine

intermediate frequently employed in the synthesis of pharmaceutical agents (e.g., Mcl-1

inhibitors, STING modulators). Its disposal requires strict adherence to protocols for

halogenated organic wastes containing sulfur.

Improper disposal poses two critical risks:

Environmental Toxicity: Halogenated aromatics are persistent and toxic to aquatic life.

Incineration Hazards: Combustion without proper scrubbing releases Hydrochloric Acid (HCl)

and Sulfur Oxides (

), damaging incinerator infrastructure and violating emission standards.
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Property Detail

Chemical Name 4-Chloro-3-methylbenzo[b]thiophene

CAS Number

Note: Often custom synthesized.[1][2][3]

Analogs include 66490-31-1 (Acid derivative).[2]

[4]

Molecular Formula

Chemical Class Halogenated Benzo[b]thiophene

Physical State Solid or Low-Melting Solid (Off-white to yellow)

Primary Hazards
Skin/Eye Irritant (H315, H319), Respiratory

Irritant (H335). Potential Acute Toxicity.[5][6]

RCRA Classification

Non-specific source. Characterize as D001 (if

ignitable) or Toxic (state-dependent). Treat as

Halogenated Solvent/Solid Waste.

Pre-Disposal Assessment & Compatibility
Before disposal, the waste stream must be characterized to prevent dangerous

incompatibilities.[7][8]

CRITICAL WARNING: Do NOT mix this compound with strong oxidizing agents (e.g., nitric

acid, peroxides, permanganates).

Mechanism of Failure: The sulfur atom in the thiophene ring is susceptible to oxidation,

forming sulfoxides or sulfones. This reaction can be uncontrolled and exothermic in a waste

container, leading to pressure buildup or rupture.
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Waste Stream Compatibility Status Action

Halogenated Solvents (DCM,

Chloroform)
Compatible

Preferred Co-Disposal.

Dissolve solid residues in

compatible halogenated

solvents if necessary.

Non-Halogenated Organics

(Acetone, Methanol)
Compatible

Acceptable, but increases

disposal cost (downgrades

non-hal stream).

Aqueous Acid/Base Incompatible
DO NOT MIX. Risk of

hydrolysis or salt formation.

Oxidizers DANGER Strict Segregation Required.

Operational Disposal Workflow
The following workflow ensures a self-validating disposal loop, from the bench to final

destruction.
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Figure 1: Decision tree for the segregation and packaging of 4-Chloro-3-
methylbenzo[b]thiophene waste.

Detailed Procedural Steps
Step 1: Collection & Segregation

Solids: Collect pure solid waste, contaminated filter paper, and silica gel in a dedicated wide-

mouth jar (HDPE or Polypropylene).

Why: Wide-mouth jars prevent dust generation during transfer.

Liquids: If the compound is dissolved in a solvent (e.g., Dichloromethane), collect in a

"Halogenated Solvent" carboy.

Protocol: Ensure the container material is compatible with the solvent carrier. HDPE is

generally resistant to chlorinated aromatics.

Step 2: Labeling
Every container must carry a hazardous waste tag before the first drop of waste is added.

Constituents: Explicitly list "4-Chloro-3-methylbenzo[b]thiophene". Do not use vague

terms like "Organic Waste."

Hazard Checkboxes: Mark "Toxic" and "Irritant." If dissolved in a flammable solvent, mark

"Flammable."

Step 3: Satellite Accumulation
Store containers in a secondary containment tray to capture spills.

Keep containers closed at all times except when adding waste.[8]

Location: Store away from heat sources and direct sunlight to prevent volatilization or

thermal degradation.

Step 4: Final Destruction (Vendor Specifications)
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This chemical cannot be landfilled or discharged to sewers. It must be destroyed via High-

Temperature Incineration.

Temperature:

(2000^\circ F).[9]

Residence Time: Minimum 2 seconds.

Scrubbing: The facility must utilize wet scrubbers (alkaline) to neutralize:

HCl (from the Chlorine atom).

(from the Thiophene Sulfur).

Emergency Spill Response
In the event of a benchtop spill, immediate action is required to minimize exposure.

Evacuate & Ventilate: Clear the immediate area. If solid dust is present, do not use

compressed air.

PPE: Wear nitrile gloves (double-gloved recommended), lab coat, and safety goggles. Use a

P95/P100 respirator if dust is visible.

Containment:

Solids: Cover with wet paper towels to prevent dust dispersion, then scoop into a waste

bag.

Liquids: Absorb with vermiculite or a commercial organic spill pad.

Decontamination: Clean the surface with a soap/water solution. Do not use bleach (oxidizer

incompatibility).

Disposal: Place all cleanup materials into the hazardous waste container labeled for this

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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